3-Bromo-4-chloro-5,7-difluoroquinoline
Description
3-Bromo-4-chloro-5,7-difluoroquinoline is a halogenated quinoline derivative characterized by its unique substituent arrangement: bromo (Br) at position 3, chloro (Cl) at position 4, and fluorine (F) atoms at positions 5 and 5. Its molecular formula is C₉H₃BrClF₂N, with a molecular weight of 278.48 g/mol . This compound is of interest in medicinal chemistry and materials science due to the electronic and steric effects imparted by its halogen substituents. However, its synthesis and applications are less documented compared to structurally related analogs.
Properties
CAS No. |
1204811-88-0 |
|---|---|
Molecular Formula |
C9H3BrClF2N |
Molecular Weight |
278.481 |
IUPAC Name |
3-bromo-4-chloro-5,7-difluoroquinoline |
InChI |
InChI=1S/C9H3BrClF2N/c10-5-3-14-7-2-4(12)1-6(13)8(7)9(5)11/h1-3H |
InChI Key |
OGFBEKVEUDAQME-UHFFFAOYSA-N |
SMILES |
C1=C(C=C2C(=C1F)C(=C(C=N2)Br)Cl)F |
Synonyms |
3-Bromo-4-chloro-5,7-difluoroquinoline |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Isomer: 4-Bromo-3-chloro-5,7-difluoroquinoline
This isomer shares the same molecular formula (C₉H₃BrClF₂N ) but differs in substituent positions, with bromo at position 4 and chloro at position 3. Key distinctions include:
- Synthetic Accessibility: While 3-Bromo-4-chloro-5,7-difluoroquinoline lacks explicit synthesis protocols, its isomer (4-Bromo-3-chloro-) is commercially available, though currently out of stock .
- Hazard Profile : Both compounds exhibit similar GHS hazard classifications (Category 8, H302/H318), indicating corrosivity and eye/skin irritation risks .
6-Bromo-5,7-difluoroquinoline
- Molecular Formula : C₉H₄BrF₂N (MW: 260.04 g/mol).
- Substituent Pattern : Lacks the chloro group at position 4.
- Applications: Used in cross-coupling reactions for pharmaceutical intermediates. Notably, Otto Chemie Pvt Ltd offers this compound at 97% purity, highlighting its commercial relevance .
6-Bromo-2-trifluoromethylquinoline
4-Amino-3-bromo-5,7-difluoro-2-methylquinoline
- Molecular Formula : C₁₀H₇BrF₂N₂ (MW: 273.08 g/mol).
- Functional Groups: The amino (-NH₂) and methyl (-CH₃) groups at positions 4 and 2, respectively, alter solubility and reactivity. Predicted properties include a boiling point of 345°C and pKa of 4.84 .
Comparative Data Table
Key Research Findings
- Synthetic Routes: One-step protocols (e.g., Hünig's base-assisted reflux) are common for bromo-chloro quinolines, achieving yields up to 83% .
- Substituent Impact: Halogen Position: Bromo at position 3 (vs. 4) may influence electrophilic substitution reactivity .
- Safety and Handling : Compounds with H318 hazards require stringent eye protection and skin barrier measures .
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